Strontium Sr-87

• Molecular Formula: Sr
• Molecular Weight: 86.908878 g/mol
• IUPAC Name: strontium-87
• InChI: InChI=1S/Sr/i1-1
• InChI Key: CIOAGBVUUVVLOB-BJUDXGSMSA-N
• Isomeric SMILES: [87Sr]
• SMILES: [Sr]
• synonyms: 87Sr isotope; Sr-87 isotope; Strontium-87
• CAS No.: 13982-64-4

Description

Strontium Sr-87 is an isotope of strontium that is widely used in scientific research. It is a radioactive isotope that has a half-life of 4.7 million years. This compound is used in various fields of research, including geology, archaeology, and biology.

Mechanism of Action

Strontium Sr-87 is a beta emitter, which means that it emits beta particles during radioactive decay. Beta particles are high-energy electrons that can penetrate tissues and cause ionization. In biological systems, this compound can substitute for calcium in bone tissue. This substitution can affect bone metabolism and bone density.
Biochemical and Physiological Effects:
Studies have shown that this compound can affect bone metabolism and bone density. This compound can stimulate bone formation and inhibit bone resorption. This effect can lead to an increase in bone density and a decrease in the risk of fractures. This compound can also affect other metabolic processes in living organisms, such as the uptake of nutrients and the production of energy.

Advantages and Limitations for Lab Experiments

Strontium Sr-87 has several advantages as a tracer in lab experiments. It has a long half-life, which means that it can be used to study long-term metabolic processes. This compound is also a beta emitter, which makes it easy to detect and measure. However, this compound also has some limitations. It can be difficult to separate this compound from other isotopes of strontium, which can affect the accuracy of measurements. This compound can also be toxic in high doses, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on strontium Sr-87. One area of research is the use of this compound as a tracer in medical imaging. This compound can be used to study bone metabolism and bone diseases, such as osteoporosis. Another area of research is the use of this compound in environmental studies. This compound can be used to study the movement of water and nutrients in soil and groundwater. Finally, there is potential for the use of this compound in nuclear energy production. This compound can be used as a fuel in nuclear reactors, which can produce energy without greenhouse gas emissions.
Conclusion:
In conclusion, this compound is an important isotope that is widely used in scientific research. It has many applications, including geology, archaeology, biology, and medical research. This compound has a long half-life and is a beta emitter, which makes it easy to detect and measure. However, there are also limitations to its use, such as difficulty in separating it from other isotopes of strontium and toxicity in high doses. Future research on this compound has the potential to lead to new discoveries in medical imaging, environmental studies, and nuclear energy production.

Synthesis Methods

Strontium Sr-87 is produced by the decay of rubidium-87. Rubidium-87 is a stable isotope that undergoes beta decay to produce this compound. The decay process is as follows:
87Rb → 87Sr + β- + νe
The half-life of rubidium-87 is 4.88 x 1010 years, and the decay process produces this compound with a yield of 6.1%.

Scientific Research Applications

Strontium Sr-87 is widely used in various fields of scientific research. In geology, it is used to date rocks and minerals. This compound is also used in archaeology to date artifacts and fossils. In biology, it is used as a tracer to study metabolic processes in living organisms. This compound is also used in medical research to study bone metabolism and bone diseases.